- Diazomethane, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,
Cas no 2402-06-4 (Cyclopropane,1,2-dimethyl-, (1R,2R)-rel-)
2402-06-4 structure
Cyclopropane,1,2-dimethyl-, (1R,2R)-rel- Properties
Names and Identifiers
-
- Cyclopropane,1,2-dimethyl-, (1R,2R)-rel-
- trans-dimethylcyclopropane;trans-Dimethyl-cyclopropan;t-1,2-Dimethylcyclopropane;cyclopropane,1,2-dimethyl-,trans;Cyclopropane,1,2-dimethyl;
- (1R)-trans-1,2-dimethyl-cyclopropane
- (1R,2R)-1,2-dimethylcyclopropane
- 1,2-Dimethylcyclopropane, trans-
- 1,2-trans-Dimethylcyclopropane
- VKJLDXGFBJBTRQ-RFZPGFLSSA-N
- trans-1 ,2-Dimethylcyclopropan
- DTXSID601026548
- Cyclopropane, 1,2-dimethyl-, (1R-trans)-
- 2402-06-4
- trans-1,2-Dimethylcyclopropane
- C8KVY68YU3
- Cyclopropane, 1,2-dimethyl-, trans-
- AKOS006272979
- +Expand
-
- VKJLDXGFBJBTRQ-RFZPGFLSSA-N
- InChI=1S/C5H10/c1-4-3-5(4)2/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
- C[C@@H]1C[C@H]1C
Computed Properties
- 70.07830
- 0
- 0
- 0
- 70.07825
- 5
- 33.3
- 0
- 0
- 2
- 0
- 0
- 1
- 2.1
- 0
Experimental Properties
- 1.66230
- 0.00000
- 1.3683
- 28.35°C
- -149.57°C
- °C
- 0.6648
Cyclopropane,1,2-dimethyl-, (1R,2R)-rel- Security Information
Cyclopropane,1,2-dimethyl-, (1R,2R)-rel- Customs Data
- 2902199090
-
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Cyclopropane,1,2-dimethyl-, (1R,2R)-rel- Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Iodine
Reference
- Dichlorobis(cyclopentadienyl)titanium, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2013, 1, 1-12
Cyclopropane,1,2-dimethyl-, (1R,2R)-rel- Raw materials
Cyclopropane,1,2-dimethyl-, (1R,2R)-rel- Preparation Products
Cyclopropane,1,2-dimethyl-, (1R,2R)-rel- Related Literature
-
Antonio Rizzo,Hans ?gren Phys. Chem. Chem. Phys. 2013 15 1198
-
2. 1,2-Dibromoalk-2-enylidenes by ring-opening of 1,2-dibromo-3-alkylcyclopropenes at ambient temperatureJuma'a R. Al Dulayymi,Mark S. Baird,Helen L. Fitton,Leela Rajaram J. Chem. Soc. Perkin Trans. 1 1994 1633
-
3. Mechanism of ring cleavage of acetylcyclopropanes by metal–ammonia solutionsAnthony J. Bellamy,Ewen A. Campbell,Ian R. Hall J. Chem. Soc. Perkin Trans. 2 1974 1347
-
B. S. Rabinovitch,M. C. Flowers Q. Rev. Chem. Soc. 1964 18 122
-
5. Reactions of unsaturated hydrocarbons on rutile and anataseBeverley I. Brookes,Robert Bird,Charles Kemball,H. Frank Leach J. Chem. Soc. Faraday Trans. 1 1989 85 2173
-
6. Evidence for the formation of triplet 1,3-biradicals on photolysis of cis- and trans-3,4-dimethyl-Δ1-pyrazolineS. D. Nowacki,P. B. Do,F. H. Dorer J. Chem. Soc. Chem. Commun. 1972 273
-
7. Kinetics of the gas-phase thermal decompositions of 1-methoxy-1-methylcyclopropane and cis- and trans-1-methoxy-2-methylcyclopropaneIftikhar A. Awan,Michael C. Flowers J. Chem. Soc. Faraday Trans. 1 1985 81 1415
-
8. Formation of 2-chloro-3-methylbutane in the thermal decomposition of 2-methylbutyl chloroformate: evidence for a 1,3-shift involving a protonated cyclopropane intermediate in a kinetically controlled substitutionW. E. Dupuy,E. A. Goldsmith,H. R. Hudson J. Chem. Soc. Perkin Trans. 2 1973 74
-
9. Reactions of unsaturated hydrocarbons on rutile and anataseBeverley I. Brookes,Robert Bird,Charles Kemball,H. Frank Leach J. Chem. Soc. Faraday Trans. 1 1989 85 2173
-
James A. S. Howell Dalton Trans. 2006 545
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